8-(4-(3-chlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H25ClN6O3/c1-24-17-16(18(28)23-20(24)29)27(10-11-30-2)19(22-17)26-8-6-25(7-9-26)13-14-4-3-5-15(21)12-14/h3-5,12H,6-11,13H2,1-2H3,(H,23,28,29)
• InChI Key: LYKGXQMTXCCPDZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC(=CC=C4)Cl)CCOC
• Molecular Formula: C20H25ClN6O3
• Molecular Weight: 432.9 g/mol

Description

8-(4-(3-chlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H25ClN6O3 and its molecular weight is 432.91. The purity is usually 95%.
BenchChem offers high-quality 8-(4-(3-chlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-(3-chlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Cardiovascular Activity

Compounds structurally similar to the specified chemical have been synthesized and evaluated for their cardiovascular effects, including antiarrhythmic and hypotensive activities. For instance, derivatives with specific substituents showed significant prophylactic antiarrhythmic activity in experimental models, while others demonstrated hypotensive effects, indicating their potential in cardiovascular disease treatment and research (Chłoń-Rzepa et al., 2004).

Structural Characterization and Molecular Geometry

Research on compounds with a similar structural framework has also focused on their crystal structure and molecular geometry, providing insights into their potential interactions with biological targets. For example, studies on 8-benzylamino derivatives revealed specific conformational features that might influence their biological activity, highlighting the importance of structural analysis in drug design (Karczmarzyk et al., 1995).

Novel Synthesis Approaches for Bioactive Compounds

Innovative synthetic methodologies have been developed to create new derivatives with potential anti-inflammatory, analgesic, and antimicrobial properties. These approaches aim to explore the therapeutic potential of such compounds in various medical conditions, demonstrating the versatility of this chemical scaffold in drug discovery (Abu‐Hashem et al., 2020).

Piperazine Derivatives as Psychotropic Agents

Research into 8-aminoalkyl derivatives has shown that specific modifications can yield compounds with significant affinity for serotonin and dopamine receptors, indicating their potential use as psychotropic agents. Such compounds have been evaluated for their antidepressant and anxiolytic properties, contributing to our understanding of their therapeutic potential in neurological disorders (Chłoń-Rzepa et al., 2013).

Antimycobacterial Activity and Tuberculosis Treatment

The synthesis of purine-linked piperazine derivatives aimed at identifying potent inhibitors of Mycobacterium tuberculosis showcases the application of these compounds in infectious disease research. Selected analogues exhibited promising anti-mycobacterial activity, underlining their potential in developing new treatments for tuberculosis (Konduri et al., 2020).